Ethyl caffeate
Ethyl caffeate
Ethyl trans-caffeate is an ethyl ester resulting from the formal condensation of the carboxy group of trans-caffeic acid with ethanol. It has a role as an anti-inflammatory agent and an antineoplastic agent. It is an alkyl caffeate ester and an ethyl ester. It derives from a trans-caffeic acid.
Brand Name:
Vulcanchem
CAS No.:
66648-50-8
VCID:
VC0120360
InChI:
InChI=1S/C11H12O4/c1-2-15-11(14)6-4-8-3-5-9(12)10(13)7-8/h3-7,12-13H,2H2,1H3/b6-4+
SMILES:
CCOC(=O)C=CC1=CC(=C(C=C1)O)O
Molecular Formula:
C11H12O4
Molecular Weight:
208.21 g/mol
Ethyl caffeate
CAS No.: 66648-50-8
Reference Standards
VCID: VC0120360
Molecular Formula: C11H12O4
Molecular Weight: 208.21 g/mol
| CAS No. | 66648-50-8 |
|---|---|
| Product Name | Ethyl caffeate |
| Molecular Formula | C11H12O4 |
| Molecular Weight | 208.21 g/mol |
| IUPAC Name | ethyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C11H12O4/c1-2-15-11(14)6-4-8-3-5-9(12)10(13)7-8/h3-7,12-13H,2H2,1H3/b6-4+ |
| Standard InChIKey | WDKYDMULARNCIS-GQCTYLIASA-N |
| Isomeric SMILES | CCOC(=O)/C=C/C1=CC(=C(C=C1)O)O |
| SMILES | CCOC(=O)C=CC1=CC(=C(C=C1)O)O |
| Canonical SMILES | CCOC(=O)C=CC1=CC(=C(C=C1)O)O |
| Appearance | Powder |
| Description | Ethyl trans-caffeate is an ethyl ester resulting from the formal condensation of the carboxy group of trans-caffeic acid with ethanol. It has a role as an anti-inflammatory agent and an antineoplastic agent. It is an alkyl caffeate ester and an ethyl ester. It derives from a trans-caffeic acid. |
| Synonyms | caffeic acid ethyl ester ethyl caffeate ethyl trans-caffeate |
| PubChem Compound | 5317238 |
| Last Modified | Nov 11 2021 |
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